Cas no 2096330-96-8 (4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid)

• Product Name: 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid
• CAS No: 2096330-96-8
• MF: C₁₁H₁₅BF₃NO₄S
• MW: 325.112312555313
• CID: 4637828
• Update Time: 2025-06-08

4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid

• Inchi： 1S/C11H15BF3NO4S/c1-3-16(4-2)21(19,20)8-5-6-10(12(17)18)9(7-8)11(13,14)15/h5-7,17-18H,3-4H2,1-2H3
• InChI Key： MKOTXEGQVGUGSE-UHFFFAOYSA-N
• SMILES： C1(B(O)O)=CC=C(S(N(CC)CC)(=O)=O)C=C1C(F)(F)F

Additional information on 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid

Research Briefing on 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS: 2096330-96-8)

4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS: 2096330-96-8) is a boronic acid derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery and development. This compound is particularly notable for its role as a key intermediate in Suzuki-Miyaura cross-coupling reactions, which are widely employed in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

The compound's boronic acid moiety is instrumental in forming stable covalent bonds with diols and other nucleophiles, making it a valuable tool in the design of enzyme inhibitors and targeted drug delivery systems. Recent research has highlighted its potential as a scaffold for the development of proteasome inhibitors, which are of great interest in cancer therapy. Additionally, its sulfamoyl and trifluoromethyl groups contribute to its metabolic stability and bioavailability, enhancing its suitability for pharmaceutical applications.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid on the 20S proteasome, a key player in protein degradation pathways. The study demonstrated that the compound exhibited potent inhibitory activity, with an IC50 value in the nanomolar range. This finding underscores its potential as a lead compound for the development of next-generation proteasome inhibitors, which could offer improved efficacy and reduced side effects compared to existing therapies.

Another area of active research involves the use of this compound in the synthesis of boron-containing drugs, which are increasingly recognized for their therapeutic potential. Boron's unique ability to form reversible covalent bonds with biological targets has led to the development of several FDA-approved drugs, such as bortezomib. The incorporation of 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid into drug design strategies could pave the way for new treatments for diseases such as multiple myeloma and other malignancies.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of this compound. Recent advances in computational chemistry and structure-activity relationship (SAR) studies have provided valuable insights into modifying its structure to enhance its therapeutic profile. For instance, researchers have explored the introduction of additional functional groups to improve its solubility and reduce off-target effects.

In conclusion, 4-(N,N-Diethylsulfamoyl)-2-trifluoromethylphenylboronic acid (CAS: 2096330-96-8) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its unique structural features and demonstrated biological activity make it a valuable tool for researchers aiming to develop novel therapeutic agents. Continued research into its mechanisms of action and optimization of its chemical properties will be critical in unlocking its full potential in the treatment of various diseases.